Cas no 41771-35-1 (1-(2-Chloroethoxy)-2-ethoxyethane)

• Product Name: 1-(2-Chloroethoxy)-2-ethoxyethane
• CAS No: 41771-35-1
• MF: C₆H₁₃ClO₂
• MW: 152.619221448898
• MDL: MFCD06252181
• CID: 331269
• PubChem ID: 170577
• Update Time: 2025-08-05

1-(2-Chloroethoxy)-2-ethoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethane,1-(2-chloroethoxy)-2-ethoxy-
• 1-(2-chloroethoxy)-2-ethoxyethane
• 1-Chloro-3,6-dioxaoctane
• 1-[2-(Ethoxy)ethoxy]-2-chloroethane
• 2-(2-Ethoxyethoxy)ethyl chloride
• 2-Chloro-2'-ethoxydiethyl ether
• 2-Chloroethyl 2-ethoxyethyl ether
• alpha-Ethyl-omega-chlorodiethylene glycol
• EINECS 255-546-4
• SCHEMBL5381322
• Ethane, 1-(2-chloroethoxy)-2-ethoxy-
• L9DTJ52EBF
• NS00031053
• DTXSID1068350
• NDDRUUNXMMRCIV-UHFFFAOYSA-N
• 41771-35-1
• UNII-L9DTJ52EBF
• 1-Chloro-2-(2-ethoxyethoxy)ethane
• CS-0243625
• AKOS009293596
• EN300-266422
• AI3-37126
• 1-(2-Chloroethoxy)-2-ethoxyethane

• MDL： MFCD06252181
• Inchi： 1S/C6H13ClO2/c1-2-8-5-6-9-4-3-7/h2-6H2,1H3
• InChI Key： NDDRUUNXMMRCIV-UHFFFAOYSA-N
• SMILES： ClCCOCCOCC

Computed Properties

• Exact Mass: 152.0604073g/mol
• Monoisotopic Mass: 152.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.006±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 89-90 ºC (28 Torr)
• Flash Point: 50.8±15.6 ºC,
• Refractive Index: 1.433 (589.3 nm 20 ºC)
• Solubility: Dissolution (40 g/l) (25 º C),

Additional information on 1-(2-Chloroethoxy)-2-ethoxyethane

Compound CAS No. 41771-35-1: 1-(2-Chloroethoxy)-2-Ethoxyethane

Compound CAS No. 41771-35-1, also known as 1-(2-Chloroethoxy)-2-Ethoxyethane, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a chloroethoxy group and an ethoxy group attached to a central ethane backbone. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it valuable in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

Recent advancements in synthetic chemistry have enabled the efficient production of 1-(2-Chloroethoxy)-2-Ethoxyethane through optimized reaction pathways. Researchers have explored various methods to enhance the yield and purity of this compound, leveraging catalytic systems and advanced purification techniques. These developments have not only improved the scalability of production but also reduced environmental impact, aligning with global sustainability goals.

The chemical structure of CAS No. 41771-35-1 plays a pivotal role in its reactivity and applications. The chloroethoxy group introduces nucleophilic substitution potential, while the ethoxy group enhances solubility and compatibility with polar solvents. These properties make the compound an ideal intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals.

One of the most notable applications of 1-(2-Chloroethoxy)-2-Ethoxyethane is in the development of bioactive compounds. Recent studies have demonstrated its utility as a key intermediate in the synthesis of antiviral and anticancer agents. For instance, researchers have successfully incorporated this compound into drug scaffolds, leading to promising results in preclinical trials.

In addition to its role in drug discovery, CAS No. 41771-35-1 has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored properties, such as improved thermal stability and mechanical strength.

The environmental impact of 1-(2-Chloroethoxy)-2-Ethoxyethane has also been a focus of recent research. Studies have investigated its biodegradation pathways and toxicity profiles, providing insights into safe handling and disposal practices. These findings underscore the importance of adopting green chemistry principles in the synthesis and application of this compound.

In conclusion, Compound CAS No. 41771-35-1 (1-(2-Chloroethoxy)-2-Ethoxyethane) is a multifaceted organic compound with wide-ranging applications across various industries. Its unique chemical properties, coupled with advancements in synthetic methods and application development, position it as a valuable tool in modern chemistry research.